![molecular formula C16H19N3O3S B3813739 3-(aminosulfonyl)-N,4,5-trimethyl-N-(3-pyridinylmethyl)benzamide](/img/structure/B3813739.png)
3-(aminosulfonyl)-N,4,5-trimethyl-N-(3-pyridinylmethyl)benzamide
Overview
Description
3-(aminosulfonyl)-N,4,5-trimethyl-N-(3-pyridinylmethyl)benzamide, also known as TAS-116, is a novel, small-molecule inhibitor of the heat shock protein 90 (HSP90). HSP90 is a molecular chaperone that plays a crucial role in the folding, stabilization, and degradation of a wide range of client proteins involved in various signaling pathways. TAS-116 has shown promise as a potential therapeutic agent for the treatment of cancer and other diseases.
Mechanism of Action
3-(aminosulfonyl)-N,4,5-trimethyl-N-(3-pyridinylmethyl)benzamide exerts its anti-tumor activity by binding to the ATP-binding site of HSP90, thereby inhibiting its function as a molecular chaperone. This leads to the degradation of client proteins that are essential for cancer cell survival and proliferation. This compound has also been shown to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in cancer cells. These include the downregulation of various signaling pathways involved in cancer cell survival and proliferation, such as the PI3K/AKT/mTOR pathway and the MAPK/ERK pathway. This compound has also been shown to induce the expression of heat shock proteins, which can enhance the anti-tumor immune response.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-(aminosulfonyl)-N,4,5-trimethyl-N-(3-pyridinylmethyl)benzamide for lab experiments is its specificity for HSP90, which allows for the selective targeting of cancer cells. In addition, this compound has been shown to have low toxicity in preclinical models, suggesting that it may have a favorable safety profile. However, one potential limitation of this compound is its relatively short half-life, which may limit its efficacy in vivo.
Future Directions
There are several potential future directions for the development of 3-(aminosulfonyl)-N,4,5-trimethyl-N-(3-pyridinylmethyl)benzamide as a therapeutic agent. One area of focus is the identification of biomarkers that can predict response to this compound treatment in cancer patients. Another area of interest is the development of combination therapies that can enhance the efficacy of this compound. Finally, there is ongoing research into the optimization of this compound dosing and delivery methods to improve its pharmacokinetic properties.
Scientific Research Applications
3-(aminosulfonyl)-N,4,5-trimethyl-N-(3-pyridinylmethyl)benzamide has been extensively studied in preclinical models of cancer, where it has demonstrated potent anti-tumor activity. In particular, this compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. In addition, this compound has been shown to enhance the efficacy of other anti-cancer agents, such as chemotherapy and radiation therapy.
properties
IUPAC Name |
N,3,4-trimethyl-N-(pyridin-3-ylmethyl)-5-sulfamoylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O3S/c1-11-7-14(8-15(12(11)2)23(17,21)22)16(20)19(3)10-13-5-4-6-18-9-13/h4-9H,10H2,1-3H3,(H2,17,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPLUJEUQGCSHRX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1C)S(=O)(=O)N)C(=O)N(C)CC2=CN=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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